Cas no 1196152-62-1 (Methyl 2-chlorobenzo[d]thiazole-7-carboxylate)

• Product Name: Methyl 2-chlorobenzo[d]thiazole-7-carboxylate
• CAS No: 1196152-62-1
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• MDL: MFCD13190217
• CID: 1081955
• PubChem ID: 66600640
• Update Time: 2025-04-20

Methyl 2-chlorobenzo[d]thiazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chlorobenzo[d]thiazole-7-carboxylate
• methyl 2-chloro-1,3-benzothiazole-7-carboxylate
• AB69987
• DTXSID10735417
• AS-80119
• Methyl2-chlorobenzo[d]thiazole-7-carboxylate
• E81468
• Methyl 2-chloro-7-benzothiazolecarboxylate
• 1196152-62-1
• CS-0122413
• DB-386116
• XXBIXQZTZMYQLP-UHFFFAOYSA-N
• 7-Benzothiazolecarboxylic acid, 2-chloro-, methyl ester
• MFCD13190217
• SCHEMBL117199

• MDL： MFCD13190217
• Inchi： 1S/C9H6ClNO2S/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3
• InChI Key： XXBIXQZTZMYQLP-UHFFFAOYSA-N
• SMILES： ClC1=NC2=CC=CC(C(=O)OC)=C2S1

Computed Properties

• Exact Mass: 226.9807773g/mol
• Monoisotopic Mass: 226.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles